Cas no 30064-10-9 (5-Chloro-1-methyl-2-(trifluoromethyl)-1H-benzimidazole)

• Product Name: 5-Chloro-1-methyl-2-(trifluoromethyl)-1H-benzimidazole
• CAS No: 30064-10-9
• MF: C₉H₆ClF₃N₂
• MW: 234.605551242828
• CID: 1440937
• PubChem ID: 10354027
• Update Time: 2025-04-20

5-Chloro-1-methyl-2-(trifluoromethyl)-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-1-methyl-2-(trifluoromethyl)-1H-benzimidazole
• 30064-10-9
• DUGXJCYKHIJTHD-UHFFFAOYSA-N
• 5-chloro-1-methyl-2-(trifluoromethyl)-1H-benzo[d]imidazole
• CHEMBL56473
• 5-chloro-1-methyl-2-(trifluoromethyl)benzimidazole
• SCHEMBL17378554

• Inchi： 1S/C9H6ClF3N2/c1-15-7-3-2-5(10)4-6(7)14-8(15)9(11,12)13/h2-4H,1H3
• InChI Key： DUGXJCYKHIJTHD-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(C(F)(F)F)N2C

Computed Properties

• Exact Mass: 234.01728
• Monoisotopic Mass: 234.0171604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82